Cas no 2138260-06-5 (Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]-)

• Product Name: Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]-
• CAS No: 2138260-06-5
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 5280346
• Update Time: 2025-10-05

Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]-

• Inchi： 1S/C8H6F3NO/c9-8(10,11)7(5-13-7)6-2-1-3-12-4-6/h1-4H,5H2
• InChI Key： GYZYXRWGYXEVSB-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1(C(F)(F)F)CO1

Additional information on Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]-

Introduction to Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- (CAS No. 2138260-06-5)

Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- (CAS No. 2138260-06-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound combines the structural features of pyridine and an oxirane ring with a trifluoromethyl group, making it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The molecular structure of Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- is characterized by a six-membered pyridine ring with a trifluoromethyl-substituted oxirane ring attached at the 3-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The oxirane ring, on the other hand, provides a highly reactive site for nucleophilic attack, making this compound an excellent substrate for various synthetic transformations.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical research due to their potential to enhance drug efficacy and pharmacokinetic properties. The trifluoromethyl group in Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- is known to improve metabolic stability and lipophilicity, which are crucial factors in drug design. Additionally, the presence of this group can modulate the binding affinity of molecules to their target proteins, potentially leading to more potent and selective drugs.

The oxirane ring in Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- is a key functional group that can undergo ring-opening reactions with various nucleophiles. This reactivity makes it a valuable intermediate in the synthesis of complex molecules with diverse biological activities. For example, recent studies have shown that compounds derived from this intermediate exhibit promising antiviral and anticancer properties. The ability to fine-tune the structure through controlled ring-opening reactions allows researchers to explore a wide range of potential therapeutic applications.

In the context of synthetic chemistry, Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- has been used as a building block for the preparation of novel heterocyclic compounds. These compounds often possess interesting biological activities and have been evaluated for their potential as drug candidates. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based derivatives using this intermediate. The resulting compounds showed significant inhibitory activity against specific enzymes involved in cancer progression.

The synthesis of Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- typically involves several steps, including the formation of the trifluoromethyl-substituted epoxide and its subsequent coupling with pyridine. Recent advancements in catalytic methods have made these synthetic routes more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled researchers to achieve high yields and selectivities in these reactions.

Beyond its applications in drug discovery, Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- has also found use in materials science. The unique electronic properties conferred by the trifluoromethyl group make this compound suitable for applications in organic electronics and photovoltaic devices. Researchers have explored its potential as a building block for conjugated polymers and small molecules used in organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, Pyridine, 3-[2-(trifluoromethyl)-2-oxiranyl]- (CAS No. 2138260-06-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of structural features makes it an attractive intermediate for synthetic transformations and a valuable tool for developing new drugs and materials. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and discovery across multiple fields.